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Introduction

FLI-06 is a potent small molecule inhibitor of the Notch signaling pathway.[1][2][3] Its
mechanism of action involves the disruption of the early secretory pathway, leading to an
inhibition of general secretion at a step before exit from the endoplasmic reticulum (ER).[2][4]
[5] This activity ultimately interferes with the proper trafficking and processing of Notch
receptors.[1] FLI-06 has been utilized in various cancer research contexts, including tongue
squamous cell carcinoma, lung adenocarcinoma, and esophageal squamous cell carcinoma,
where it has been shown to decrease cell proliferation, induce apoptosis, and suppress tumor
growth.[2][6] These application notes provide detailed protocols for the preparation, storage,
and handling of FLI-06 stock solutions for in vitro and in vivo research applications.

Data Presentation

Table 1: Chemical and Physical Properties of FLI-06
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Property Value Reference
Molecular Weight 438.5 g/mol [2]
Molecular Formula C25H30N205 [2]
CAS Number 313967-18-9 [2]
Purity >98% [2]
Appearance Solid, powder [7]
EC50 (Notch Signaling) 2.3 uM [1][3]
Table 2: Solubility of FLI-06
Solvent Solubility Reference
DMSO >16.1 mg/mL to 100 mg/mL [31[71[8]
8 mg/mL to 10 mg/mL (with
Ethanol _ [1][2][3]
gentle warming)
Water Insoluble [3]
Table 3: Storage and Stability of FLI-06
Storage .
Form Stability Reference
Temperature
Lyophilized Powder -20°C, desiccated Up to 24 months [2]
Stock Solution in
-20°C Up to 1 week [2][9]
DMSO
Stock Solution in
-80°C Up to 1 year [1]
DMSO
Stock Solution in
-20°C Up to 1 week [9]
Ethanol
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Experimental Protocols

Protocol 1: Preparation of a 10 mM FLI-06 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution from 5 mg of lyophilized FLI-

06 powder.

Materials:

FLI-06 lyophilized powder (5 mg)
Dimethyl sulfoxide (DMSO), anhydrous/fresh
Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Pre-warm FLI-06: Allow the vial of lyophilized FLI-06 to equilibrate to room temperature
before opening to prevent condensation.

Centrifuge: Briefly centrifuge the vial to ensure all the powder is at the bottom.[4]

Solvent Calculation: To prepare a 10 mM stock solution from 5 mg of FLI-06 (MW: 438.5
g/mol ), the required volume of DMSO is calculated as follows:

o Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)
o Volume (mL) = ((0.005 g / 438.5 g/mol ) / 0.010 mol/L) * 1000
o Volume (mL) =1.14 mL

Reconstitution: Aseptically add 1.14 mL of anhydrous DMSO to the vial containing 5 mg of
FLI-06.[2]

Dissolution: Gently vortex or sonicate the solution until the FLI-06 is completely dissolved.
Visually inspect the solution to ensure there are no particulates.
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 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes.[2]

o Storage: Store the aliquots at -20°C for short-term use (up to 1 week) or at -80°C for long-
term storage (up to 1 year).[1][2]
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Caption: FLI-06 inhibits the Notch signaling pathway by blocking protein transport at the ER
exit sites.
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Caption: Workflow for preparing an FLI-06 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

